Cas no 2345-14-4 (12-Oxopentadecanoic acid)

• Product Name: 12-Oxopentadecanoic acid
• CAS No: 2345-14-4
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 5520238
• PubChem ID: 101972124
• Update Time: 2024-11-06

12-Oxopentadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-Oxopentadecanoic acid
• G66433
• 2345-14-4
• SCHEMBL19720109

• Inchi： 1S/C15H28O3/c1-2-11-14(16)12-9-7-5-3-4-6-8-10-13-15(17)18/h2-13H2,1H3,(H,17,18)
• InChI Key： ZJNLPQLKKAVROZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCC(=O)CCC

Computed Properties

• Exact Mass: 256.20384475g/mol
• Monoisotopic Mass: 256.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids